Cas no 4064-06-6 (1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose)

1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose Chemical and Physical Properties
Names and Identifiers
-
- 1,2:3,4-Di-O-isopropylidene-D-galactopyranose
- Diisopropylidenegalactopyranose
- Diacetone-D-galactose
- 1,2:3,4-Di-O-isopropylidene-α-D-galactopyranose
- 1,2:3,4-Di-O-isopropylidene-alpha-D-galactopyranose
- (2,2,7,7-tetramethyltetrahydro-3aH-bis[1,3]dioxolo[4,5-b:4',5'-d]pyran-5-yl)methanol
- 1,2,3,4-di-O-Isopropylidenegalactopyranose
- 2,2,7,7-tetramethyl-(3aR,5R,5aS,8aS,8bR)-perhydrodi-1,3-dioxolo[4,5-b:4',5'-d]pyran-5-yl methanol
- Diisopropylidene Galactose
- diisopropylidene-Gal-OH
- Galactopyranose,1,2:3,4-di-O-isopropylidene- (6CI)
- Galactopyranose,1,2:3,4-di-O-isopropylidene-, a-D- (7CI,8CI)
- 5H-Bis[1,3]dioxolo[4,5-b:4',5'-d]pyran, a-D-galactopyranose deriv.
- 1,2:3,4-Di-O-isopropylidene-D-galactose
- 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose
- 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranoside
- 1,2:3,4-Di-O-isopropylidene-a-D-galactose
- 1,2:3,4-Diisopropylidene-a-D-galactopyranose
- NSC 89756
- Diisopropylidenegalactose
- 1,2,3,4-Di-O-isopropylidene-D-galactopyranose
- 1,2;3,4-di-O-isopropylidene-D-galactopyranose
- 1,2:3,4-Di-O-isopropylidene-
- 1,2:3,4-Di-O-isopropylidene- alpha -D-galactopyranose
- 1,2:3,4-DI-O-ISOPROPYLIDENE--D-GALACTOPYRANOSE
- SCHEMBL277474
- 4064-06-6
- 1,2:3,4-Di-O-isopropylidene-alpha-D-galactopyranose, purum, >=97.0% (sum of enantiomers, GC)
- 1,2:3,4-Di-O-isopropylidene-alpha-D-galactopyranose, 97%
- ((3aR,5R,5aS,8aS,8bR)-2,2,7,7-Tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methanol
- AS-40655
- MFCD00063225
- Galactose diacetonide
- .alpha.-D-Galactopyranose, 1,2:3,4-bis-O-(1-methylethylidene)-
- Galactopyranose, 1,2:3,4-di-o-isopropylidene-, d-
- CS-0091624
- ((3aR,5R,5aS,8aS,8bR)-2,2,7,7-tetramethyltetrahydro-5H-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methanol
- AKOS017343147
- A-D-galactopyranose
- Galactopyranose, 1,2:3,4-di-O-isopropylidene-, .alpha.-D-
- D2555
- DTXSID601347764
- 1,2,3,4-di-O-isopropylidene-?-D-galactopyranose
-
- MDL: MFCD00063225
- Inchi: 1S/C12H20O6/c1-11(2)15-7-6(5-13)14-10-9(8(7)16-11)17-12(3,4)18-10/h6-10,13H,5H2,1-4H3/t6-,7+,8+,9-,10?/m1/s1
- InChI Key: POORJMIIHXHXAV-SOYHJAILSA-N
- SMILES: CC1(C)O[C@H]2[C@@H](CO)O[C@H]3[C@@H]([C@H]2O1)OC(C)(C)O3
Computed Properties
- Exact Mass: 260.12600
- Monoisotopic Mass: 260.12598835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.143 g/mL at 25 °C(lit.)
- Melting Point: 120-122 ºC
- Boiling Point: 133°C/0.2mmHg(lit.)
- Flash Point: 159.3±26.5 °C
- Refractive Index: n20/D 1.466(lit.)
- Solubility: Soluble in Acetone, Chloroform and Methanol.
- PSA: 66.38000
- LogP: 0.37520
- Optical Activity: [α]25/D −59°, c = 3 in chloroform
- Specific Rotation: -57.5 º (c=3, CHCl3)
1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: S24/25: prevent skin and eye contact.
- Safety Instruction: S24/25
- FLUKA BRAND F CODES:3-9-21
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
-
Hazardous Material Identification:
- Storage Condition:Store at 4 ° C, better storage at -4 ° C
- Safety Term:S24/25
- Risk Phrases:R36/37/38
1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose Customs Data
- HS CODE:2914400090
- Customs Data:
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
BAI LING WEI Technology Co., Ltd. | 256217-5G |
1,2:3,4-Di-O-isopropylidene-α-D-galactopyranose, 93% |
4064-06-6 | 93% | 5G |
¥ 351 | 2022-04-26 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1162264-1g |
1,2:3,4-Di-O-isopropylidene-α-D-galactopyranose |
4064-06-6 | 97% | 1g |
¥31.00 | 2024-05-14 | |
abcr | AB176151-250 g |
1,2:3,4-Di-O-isopropylidene-alpha-D-galactopyranose, 98%; . |
4064-06-6 | 98% | 250 g |
€503.10 | 2023-07-20 | |
eNovation Chemicals LLC | K71972-25g |
1,2:3,4-Di-O-isopropylidene-D-galactopyranose |
4064-06-6 | 97% | 25g |
$140 | 2024-05-23 | |
Biosynth | MD04713-500 g |
1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose |
4064-06-6 | 500g |
$1,365.35 | 2023-01-03 | ||
Ambeed | A466452-5g |
((3aR,5R,5aS,8aS,8bR)-2,2,7,7-Tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methanol |
4064-06-6 | 95% | 5g |
$29.0 | 2025-02-25 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R017560-5g |
1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose |
4064-06-6 | 97% | 5g |
¥140 | 2023-09-09 | |
TRC | D457500-2.5g |
1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose |
4064-06-6 | 2.5g |
$201.00 | 2023-05-18 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D807138-25g |
Diacetone-D-galactose |
4064-06-6 | 97% | 25g |
¥1,552.00 | 2022-01-14 | |
Ambeed | A466452-100g |
((3aR,5R,5aS,8aS,8bR)-2,2,7,7-Tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methanol |
4064-06-6 | 95% | 100g |
$397.0 | 2025-02-25 |
1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose Suppliers
1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose Related Literature
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1. Transformation details of poly(acrylonitrile) to poly(amidoxime) during the amidoximation process†Dadong Shao,Guangshun Hou,Fangting Chi,Xirui Lu,Xuemei Ren RSC Adv., 2021,11, 1909-1915
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2. Structures of self-assembled n-alkanethiols on gold by reflection high-energy electron diffraction†Mithun Ghosh,Ding-Shyue Yang Phys. Chem. Chem. Phys., 2020,22, 17325-17335
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Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
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Hideyuki Shinmori,Chihiro Mochizuki Chem. Commun., 2017,53, 6569-6572
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
Additional information on 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose
1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose (CAS No. 4064-06-6): A Comprehensive Overview
The compound 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose (CAS No. 4064-06-6) is a derivative of a-D-galactopyranose, a naturally occurring sugar with significant applications in organic synthesis and biochemistry. This compound is characterized by the presence of two isopropylidene groups attached to the hydroxyl groups at positions 1,2 and 3,4 of the galactopyranose ring. The introduction of these protecting groups renders the molecule highly stable and versatile for various chemical transformations.
Recent studies have highlighted the importance of 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose in the field of glycosylation reactions. Researchers have demonstrated that this compound serves as an excellent precursor for the synthesis of complex carbohydrates and glycoconjugates. Its unique structure allows for precise control over stereochemistry during synthesis, making it invaluable in drug discovery and development processes.
The synthesis of 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose typically involves the protection of hydroxyl groups on a-D-galactopyranose using isopropylidene chlorides under acidic conditions. This method ensures high yields and excellent stereochemical integrity. Recent advancements in catalytic systems have further enhanced the efficiency of this reaction, reducing production costs and environmental impact.
In terms of applications, 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose has found extensive use in the preparation of sugar-based polymers and materials with tailored properties. For instance, it has been employed in the development of biodegradable polymers for packaging and biomedical applications. Its ability to undergo controlled depolymerization under specific conditions makes it a promising candidate for sustainable materials science.
Moreover, 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose has been utilized in enzymatic studies to investigate glycoside hydrolases and transferases. By serving as a substrate or inhibitor in these reactions, this compound provides insights into enzyme mechanisms and catalytic efficiencies. Such studies are pivotal for advancing biocatalysis and metabolic engineering.
Recent research has also explored the potential of 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose in click chemistry and other modular assembly strategies. Its compatibility with diverse functional groups enables the construction of complex molecules with high precision. This has opened new avenues for drug delivery systems and nanotechnology applications.
In conclusion, 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose (CAS No. 4064-06-6) stands as a critical intermediate in carbohydrate chemistry with multifaceted applications across various scientific domains. Its structural versatility and reactivity continue to drive innovative research and development efforts in academia and industry alike.
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